Acid red 1 Acid red 1 Red 2G is a compound, which belongs to the azo family of dyes, generally used in textile industry. It can mainly find applications in non-linear optical studies.
Red 2G (E-128) is used for the quality control in food products. It belongs to the class of water-soluble synthetically prepared, food color additives, reportedly banned by the European and United states union. These synthetic food colors are commonly used to compensate for the loss of natural colors of food, destroyed during processing and storage. They also maintain and improve the color appearance in food products. E-128 is a mono azo dye, reported to cause increased iron deposition in the human kidney. It finds applications as a color additive in burger meat and sausages.
Acid Red 1, also known as Red 2G, is a synthetic red azo dye used as a food additive. Acid Red 1 can be also used for staining in histology, though rarely, e.g. as a component of Masson's trichrome. Acid Red 1 is potentially carcinogenic because it forms aniline in the body when consumed.
Brand Name: Vulcanchem
CAS No.: 3734-67-6
VCID: VC20819798
InChI: InChI=1S/C18H15N3O8S2.Na/c1-10(22)19-14-9-13(30(24,25)26)7-11-8-15(31(27,28)29)17(18(23)16(11)14)21-20-12-5-3-2-4-6-12;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);
SMILES: CC(=O)NC1=C2C(=CC(=C1)S(=O)(=O)[O-])C=C(C(=C2O)N=NC3=CC=CC=C3)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula: C18H15N3NaO8S2
Molecular Weight: 488.5 g/mol

Acid red 1

CAS No.: 3734-67-6

Cat. No.: VC20819798

Molecular Formula: C18H15N3NaO8S2

Molecular Weight: 488.5 g/mol

* For research use only. Not for human or veterinary use.

Acid red 1 - 3734-67-6

Specification

Description Red 2G is a compound, which belongs to the azo family of dyes, generally used in textile industry. It can mainly find applications in non-linear optical studies.
Red 2G (E-128) is used for the quality control in food products. It belongs to the class of water-soluble synthetically prepared, food color additives, reportedly banned by the European and United states union. These synthetic food colors are commonly used to compensate for the loss of natural colors of food, destroyed during processing and storage. They also maintain and improve the color appearance in food products. E-128 is a mono azo dye, reported to cause increased iron deposition in the human kidney. It finds applications as a color additive in burger meat and sausages.
Acid Red 1, also known as Red 2G, is a synthetic red azo dye used as a food additive. Acid Red 1 can be also used for staining in histology, though rarely, e.g. as a component of Masson's trichrome. Acid Red 1 is potentially carcinogenic because it forms aniline in the body when consumed.
CAS No. 3734-67-6
Molecular Formula C18H15N3NaO8S2
Molecular Weight 488.5 g/mol
IUPAC Name disodium;5-acetamido-4-hydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate
Standard InChI InChI=1S/C18H15N3O8S2.Na/c1-10(22)19-14-9-13(30(24,25)26)7-11-8-15(31(27,28)29)17(18(23)16(11)14)21-20-12-5-3-2-4-6-12;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);
Standard InChI Key ZZWRDUKYBHICIU-UHFFFAOYSA-N
SMILES CC(=O)NC1=C2C(=CC(=C1)S(=O)(=O)[O-])C=C(C(=C2O)N=NC3=CC=CC=C3)S(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES CC(=O)NC1=C2C(=CC(=C1)S(=O)(=O)O)C=C(C(=C2O)N=NC3=CC=CC=C3)S(=O)(=O)O.[Na]

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